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Compound of Interest

1-Hydroxy-3-methylpyrazin-2(1H)-
Compound Name:

one
CAS No.: 105985-13-5
Cat. No.: B3363841

Get Quote

Part 1: Executive Summary & Immediate Actions

1-Hydroxy-3-methylpyrazin-2(1H)-one (CAS 105985-13-5) is a functionalized heterocyclic
intermediate often used in pharmaceutical synthesis (e.g., viral RNA polymerase inhibitors).[1]
[2] While not classified as a P-listed acute toxin by the EPA, its structural moiety (N-
hydroxypyrazinone) necessitates handling it as a suspected mutagen and potential sensitizer.

[1][]

Core Directive: Treat all waste streams containing this compound as Hazardous Chemical
Waste. Do not dispose of down the drain or in general trash.
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IMMEDIATE DO's

IMMEDIATE DON'Ts

Segregate from strong oxidizing agents

immediately.

Do NOT dispose of via sanitary sewer (sink).

Label all waste containers as "Hazardous Waste

- Toxic/lrritant".

Do NOT mix with metal-containing waste

(potential chelation/exotherm).[1][2]

Solid Waste must go to high-temperature

incineration.[1][2]

Do NOT heat mother liquors to dryness without

a blast shield.

Part 2: Chemical Profile & Hazard Identification

Understanding the chemical nature of the substance is the first step in safe disposal. The N-

hydroxy functionality introduces specific reactivity concerns (chelation and redox sensitivity)

that differ from standard pyrazines.[1][2]

Parameter

Technical Specification

Chemical Name

1-Hydroxy-3-methylpyrazin-2(1H)-one

CAS Number 105985-13-5
Molecular Formula CsHsN20:2
Molecular Weight 126.11 g/mol

Physical State

Solid (typically off-white to yellow powder)

Solubility

Soluble in DMSO, Methanol; Sparingly soluble

in water

Primary Hazards

GHSO07 (Irritant): Skin, Eye, Respiratory.[1][2][3]
[4] Suspected Hazard: Mutagenicity (typical of
N-hydroxy heterocycles).[1][2]

Reactivity

Reducing Agent: Incompatible with strong
oxidizers.[5] Chelator: Can form complexes with

transition metals (Fe, Cu).

Part 3: Waste Classification Strategy
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This compound is not explicitly listed on the EPA RCRA P-list or U-list.[1][2] However, under the
"Cradle-to-Grave" responsibility, it must be characterized by its properties.[1][2]

o RCRA Status: Non-listed.[6]
» Waste Characteristic:

o Toxicity: Treat as toxic due to lack of chronic exposure data.

o Ignitability: Not characteristic (unless in flammable solvent).

o Corrosivity: pH dependent (N-hydroxy protons are weakly acidic, pKa ~6-7).[1][2]
e Disposal Code Assignment:

o If pure substance: Assign a generic waste code for toxic organics (e.g., 002 or state-
specific code).[1][2]

o If in solvent: Assign codes based on the solvent (e.g., D001 for Methanol/Acetone).
Part 4: Step-by-Step Disposal Protocols

Protocol A: Solid Waste (Pure Substance)

Applicability: Expired reagents, spill cleanup residues, or failed reaction solids.[2]

Containment: Transfer the solid into a clear, sealable polyethylene bag or a wide-mouth
HDPE jar.

» Labeling: Affix a hazardous waste tag. List constituents as: "1-Hydroxy-3-methylpyrazin-
2(1H)-one, Solid, 100%". Check "Toxic" and "Irritant".[3]

e Secondary Containment: Place the primary container into a secondary waste drum
designated for High-Temperature Incineration.

» Disposal Path: Ship to a TSDF (Treatment, Storage, and Disposal Facility) for incineration.
Landfilling is prohibited.[1][2]

Protocol B: Liquid Waste (Mother Liquors/Solutions)
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Applicability: Reaction mixtures, filtrates, or HPLC waste.[2]
e Segregation: Determine the primary solvent.
o Halogenated Solvents (DCM, Chloroform): Segregate into "Halogenated Waste".

o Non-Halogenated (Methanol, Ethyl Acetate): Segregate into "Non-Halogenated Organic
Waste".

o Agueous (Buffer, Water):[1][2] Segregate into "Aqueous Toxic Waste".
e Quenching (Optional but Recommended):

o If the waste contains unreacted N-hydroxy species, ensure no strong oxidizers are present
in the waste drum.[1][2]

o Caution: Do not mix with nitric acid waste streams; reaction with N-hydroxy compounds
can be energetic.[1][2]

e Labeling: List the solvent (e.g., "Methanol 95%") and the solute ("1-Hydroxy-3-
methylpyrazin-2(1H)-one <5%").[1][2]

Protocol C: Contaminated Glassware & Decontamination

Applicability: Flasks, funnels, and spatulas.

» Triple Rinse: Rinse the glassware three times with a compatible solvent (Methanol or
Acetone).

» Rinsate Disposal: Collect the first three rinses and dispose of them as Liquid Waste (Protocol
B). Do not pour rinsate down the drain.

» Final Wash: After triple rinsing, the glassware can be washed with standard laboratory
detergent and water in the sink.

o Disposables: Syringes, needles, and pipette tips must go into Sharps/Biohazard containers
for incineration, not general trash.
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Part 5: Decision Logic & Workflow (Visualization)

The following diagram outlines the operational decision tree for disposing of 1-Hydroxy-3-
methylpyrazin-2(1H)-one.
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Figure 1: Decision matrix for the segregation and disposal of 1-Hydroxy-3-methylpyrazin-
2(1H)-one waste streams.

Part 6: Safety & Emergency Procedures

Personal Protective Equipment (PPE):

e Gloves: Nitrile (0.11 mm minimum thickness). Double gloving recommended for
concentrated solutions.

o Eye Protection: Chemical splash goggles.

o Clothing: Standard lab coat and closed-toe shoes.
Spill Response:

o Evacuate the immediate area if dust is airborne.[4][6]

e Don PPE (add N95/P100 respirator if powder is loose).

o Cover spill with wet paper towels (to prevent dust) or an inert absorbent (vermiculite) for
liquids.

e Collect into a hazardous waste bag.

o Clean surface with a soap/water solution; do not use bleach immediately as it may react with
high concentrations of the amine/hydroxy groups.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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